Cas no 57135-06-5 (1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-)

1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)- structure
57135-06-5 structure
Product name:1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-
CAS No:57135-06-5
MF:C11H7F3N2O2
MW:256.180692911148
CID:1601407

1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-
    • 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)-
    • Inchi: 1S/C11H7F3N2O2/c12-11(13,14)9-8(6-17)10(18)16(15-9)7-4-2-1-3-5-7/h1-6,8H
    • InChI Key: REPMKETXTGAAPI-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C(=O)C(C=O)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 256.04601

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 334.9±42.0 °C(Predicted)
  • PSA: 49.74
  • pka: 1.25±0.70(Predicted)

1H-Pyrazole-4-carboxaldehyde,4,5-dihydro-5-oxo-1-phenyl-3-(trifluoromethyl)- Related Literature

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